N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide

• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol
• IUPAC Name: N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C15H16FNO2S/c1-3-17(14-6-4-5-12(2)11-14)20(18,19)15-9-7-13(16)8-10-15/h4-11H,3H2,1-2H3
• InChI Key: MEKTVUIRTRNHKP-UHFFFAOYSA-N
• SMILES: CCN(C1=CC=CC(=C1)C)S(=O)(=O)C2=CC=C(C=C2)F

Description

N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide, also known as EFNS, is a chemical compound that has been extensively studied for its potential use in scientific research. EFNS is a sulfonamide derivative that belongs to the class of N-aryl-N-alkylsulfonamides. This compound has gained significant attention due to its unique properties, including its ability to selectively bind to certain receptors and its potential as a therapeutic agent.

Mechanism of Action

N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide exerts its biological effects through a complex mechanism of action that involves the modulation of various neurotransmitter systems. This compound has been shown to bind to the sigma-1 receptor, which plays a key role in regulating dopamine and glutamate neurotransmission. N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide has also been shown to inhibit the reuptake of dopamine, which may contribute to its potential therapeutic effects in certain neurological disorders.
Biochemical and Physiological Effects
N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to modulate various neurotransmitter systems, including dopamine, glutamate, and GABA. N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide has also been shown to have potential anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide has several advantages as a research tool, including its ability to selectively bind to certain receptors and its potential therapeutic effects in various neurological disorders. However, there are also some limitations to its use in laboratory experiments, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several potential future directions for research on N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide. One area of interest is the development of more potent and selective N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide analogs that can be used as therapeutic agents. Another area of interest is the investigation of the potential role of N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide in modulating other neurotransmitter systems, such as serotonin and norepinephrine. Additionally, further research is needed to fully understand the mechanism of action of N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide and its potential therapeutic effects in various neurological disorders.

Synthesis Methods

N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 4-fluoro-N-(3-methylphenyl)benzenesulfonamide with ethylamine. The reaction is typically carried out in the presence of a catalyst and under controlled conditions to ensure high yield and purity of the final product.

Scientific Research Applications

N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide has been extensively studied for its potential use in scientific research. This compound has been shown to selectively bind to certain receptors, including the sigma-1 receptor and the dopamine transporter. N-ethyl-4-fluoro-N-(3-methylphenyl)benzenesulfonamide has also been shown to have potential therapeutic effects in various neurological disorders, including Parkinson's disease and schizophrenia.